
Solubility and physical state of 2,4,6-
Trichloropyrimidine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4,6-Trichloropyrimidine

Cat. No.: B138864 Get Quote

An In-depth Technical Guide to the Physical State and Solubility of 2,4,6-Trichloropyrimidine

This guide provides a comprehensive overview of the physical and solubility properties of

2,4,6-trichloropyrimidine, a pivotal heterocyclic compound in organic synthesis. It is intended

for researchers, scientists, and professionals in drug development and agricultural sciences

who utilize this versatile chemical intermediate.

Physicochemical Properties
2,4,6-Trichloropyrimidine is a chlorinated derivative of pyrimidine.[1] Its physical state and

solubility are critical parameters for its handling, reaction setup, and purification processes. The

presence of three electron-withdrawing chlorine atoms on the pyrimidine ring significantly

influences its reactivity, making it highly susceptible to nucleophilic attack.[1]

Physical State
At standard temperature and pressure, 2,4,6-trichloropyrimidine is a solid. Its appearance is

described as a white or colorless to light yellow powder or lump.[2] Upon melting, it becomes a

clear, colorless to yellowish liquid.[3][4] With a melting point in the range of 21-25°C, it may

exist as a liquid in warmer laboratory environments.[2][5]

Table 1: Physical Properties of 2,4,6-Trichloropyrimidine
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Property Value Source(s)

Molecular Formula C₄HCl₃N₂ [5][6]

Molecular Weight 183.42 g/mol [5][6]

Appearance

White or colorless to light

yellow powder, lump, or clear

liquid

[2]

Melting Point 21 - 25 °C [2][4][5][6][7]

Boiling Point 210 - 215 °C (at 760 mmHg) [4][6]

95 - 96 °C (at 11 Torr) [7]

Density 1.595 g/mL at 20 °C [3][4][5]

Refractive Index n20/D 1.57 [3][4]

Solubility Profile
The solubility of a compound is a key factor in designing synthetic routes, extraction

procedures, and purification methods. 2,4,6-Trichloropyrimidine is characterized by its poor

solubility in water and good solubility in certain organic solvents.

Table 2: Solubility of 2,4,6-Trichloropyrimidine

Solvent Solubility Source(s)

Water Insoluble [4]

Chloroform Soluble [4]

Ethyl Acetate Soluble [4]

Experimental Protocols
Accurate determination of physical and solubility properties is fundamental in chemical

research. The following sections detail standard laboratory protocols for these measurements.
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Determination of Physical State
The physical state of a compound at ambient temperature is determined by observing its form

(solid, liquid, or gas). Key properties that define the state under varying temperatures, such as

melting and boiling points, are determined using the following methods.[8][9]

Melting Point Determination (Capillary Method):

Sample Preparation: A small amount of the dry, powdered 2,4,6-trichloropyrimidine is

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which contains a

heating block and a thermometer or temperature probe.

Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as the

temperature approaches the expected melting point.

Observation: The temperature at which the substance first begins to melt (onset) and the

temperature at which it becomes completely liquid (clear point) are recorded. This range is

the melting point. For 2,4,6-trichloropyrimidine, this range is expected to be between 21 °C

and 25 °C.[2][5]

Boiling Point Determination (Distillation Method):

Apparatus Setup: A small quantity of liquid 2,4,6-trichloropyrimidine is placed in a

distillation flask with a few boiling chips. A thermometer is positioned so that the top of the

bulb is level with the bottom of the side-arm leading to the condenser.

Heating: The flask is heated gently.

Observation: As the liquid boils, the vapor rises and surrounds the thermometer bulb. The

temperature will stabilize at the boiling point of the substance. This stable temperature

reading, observed when the vapor is condensing on the thermometer and dripping into the

condenser, is recorded as the boiling point.

Pressure Correction: The atmospheric pressure is recorded, as the boiling point is pressure-

dependent. The observed boiling point can be corrected to the standard pressure of 760
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mmHg if necessary.

Determination of Solubility
A systematic approach is used to determine the solubility of a compound in various solvents.

[10][11][12]

Qualitative Solubility Test:

Sample Preparation: A small, measured amount of 2,4,6-trichloropyrimidine (e.g., 25 mg)

is placed into a small test tube.

Solvent Addition: A measured volume of the chosen solvent (e.g., 0.75 mL of water) is added

to the test tube.[11]

Mixing: The mixture is agitated vigorously for a set period (e.g., 60 seconds).[10]

Observation: The mixture is observed to determine if the solid has completely dissolved.

Soluble: The solid dissolves completely, forming a clear solution.

Partially Soluble: Some of the solid dissolves, but a noticeable amount remains.

Insoluble: The solid does not appear to dissolve at all.[10]

Systematic Testing: This procedure is repeated with a range of solvents of varying polarities,

such as water, 5% NaOH, 5% NaHCO₃, 5% HCl, and organic solvents like chloroform and

ethyl acetate, to build a complete solubility profile.[11][12]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for systematically determining the

solubility class of an unknown organic compound like 2,4,6-trichloropyrimidine.
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Caption: A flowchart for the systematic determination of a compound's solubility class.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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